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Compound of Interest

Compound Name: Ethoxycarbonyl isocyanate

Cat. No.: B109632 Get Quote

This document provides a comprehensive safety and handling guide for ethoxycarbonyl
isocyanate (CAS No: 19617-43-7), tailored for researchers, scientists, and professionals in

drug development. Moving beyond the standard Safety Data Sheet (SDS) format, this guide

synthesizes critical safety information with practical, field-proven insights, emphasizing the

causality behind each procedural recommendation to ensure a self-validating system of

laboratory safety.

Section 1: Chemical Identity and Physicochemical
Properties
Ethoxycarbonyl isocyanate is a reactive organic compound utilized in various chemical

syntheses.[1] Its utility stems from the highly electrophilic isocyanate group (-N=C=O), which

readily reacts with nucleophiles. This reactivity, however, is also the source of its primary

hazards. Understanding its physical properties is the first step in establishing safe handling

protocols.

Table 1: Physicochemical Properties of Ethoxycarbonyl Isocyanate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b109632?utm_src=pdf-interest
https://www.benchchem.com/product/b109632?utm_src=pdf-body
https://www.benchchem.com/product/b109632?utm_src=pdf-body
https://www.benchchem.com/product/b109632?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5379435_EN.htm
https://www.benchchem.com/product/b109632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₄H₅NO₃ [2][3][4]

Molecular Weight 115.09 g/mol [3][4][5]

Appearance Clear, colorless liquid [1][2]

Density 1.115 g/mL at 25 °C [2][6]

Boiling Point 25 °C at 10 mmHg [2][6]

Flash Point 96°F (approx. 35.6°C) [2][4]

Vapor Pressure 10.2 mmHg at 25°C [2]

Refractive Index (n20/D) 1.408 [2][6]

The compound's relatively low flash point classifies it as a flammable liquid, necessitating strict

control of ignition sources.[2][3] Its vapor pressure indicates a significant inhalation hazard at

room temperature.

Section 2: Hazard Identification and Toxicological
Profile
The primary hazards of ethoxycarbonyl isocyanate are driven by the reactivity of the

isocyanate functional group. It is classified as flammable, harmful if swallowed or in contact

with skin, and irritating to the skin, eyes, and respiratory system.[2][3] The most significant

long-term health risk associated with isocyanates is respiratory sensitization.[7][8][9]

Core Hazards Explained
Acute Toxicity & Irritation: Upon contact, the isocyanate group reacts with water and

biological nucleophiles (like amine and thiol groups in proteins) on the surface of the skin,

eyes, and respiratory tract. This reaction is exothermic and denatures proteins, causing

immediate irritation, chemical burns, and cell damage.[2][3][7] Symptoms include redness,

pain, blistering, and serious eye damage.[3][10] Inhalation can lead to severe irritation of the

mucous membranes, coughing, chest discomfort, and shortness of breath.[8][11]
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Respiratory Sensitization: This is the most insidious hazard of isocyanates.[9] Initial or

repeated low-level inhalation exposure can trigger an immune response in susceptible

individuals. The isocyanate acts as a hapten, binding to proteins in the lungs to form an

antigen. The body then produces IgE antibodies against this new antigen. Upon subsequent

exposure, even to minuscule concentrations below any irritation threshold, the body can

mount a severe allergic reaction. This presents as occupational asthma, with symptoms like

wheezing, bronchial spasms, and potentially life-threatening breathing difficulties.[8][9] This

sensitization is typically permanent.[8]

Flammability: With a flash point of approximately 35.6°C, the vapors can form explosive

mixtures with air and may travel to a source of ignition and flash back.[2][12]

Caption: Primary hazard profile of Ethoxycarbonyl Isocyanate.

Section 3: Protocols for Safe Handling and Storage
Given the chemical's reactivity and hazardous nature, rigorous handling and storage protocols

are not merely recommendations but necessities.

Handling
Work Area: All manipulations must be conducted within a certified chemical fume hood to

control vapor exposure.[12] The work area should be isolated from unprotected workers.[13]

Ignition Sources: The handling area must be free of all ignition sources, including open

flames, hot surfaces, and spark-producing equipment.[3][12] Use only non-sparking tools.

[12]

Inert Atmosphere: For transfers and reactions, handling under an inert atmosphere (e.g.,

nitrogen or argon) is recommended to prevent reaction with atmospheric moisture.[3]

Personal Hygiene: Wash hands and face thoroughly after handling.[13][14] Do not eat, drink,

or smoke in the work area.[12][14] Contaminated work clothing must not be allowed out of

the workplace.[8][14]

Storage
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Container: Keep the container tightly closed and properly sealed to prevent leakage and

moisture ingress.[2][3] Containers that have been opened must be carefully resealed and

kept upright.[3]

Conditions: Store in a cool, dry, and well-ventilated place, away from heat and direct sunlight.

[3][15] Recommended storage temperature is 2-8°C in a designated flammables area.[2][3]

Moisture Control: The key to stable storage is the absolute exclusion of water. Isocyanates

react with water to form an unstable carbamic acid, which decomposes to an amine and

carbon dioxide (CO₂).[16] In a sealed container, this CO₂ generation can lead to a dangerous

pressure buildup and potential container rupture.[16][17]

Incompatibilities: Store separately from incompatible materials such as strong acids, strong

bases, alcohols, amines, and strong oxidizing agents.[18]

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls, such as a chemical fume hood, are the primary line of defense.[13] When

handling ethoxycarbonyl isocyanate, a comprehensive PPE strategy is mandatory as the last

line of defense.[19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chembk.com/en/chem/ETHOXYCARBONYL%20ISOCYANATE
https://www.chemicalbook.com/msds/ethoxycarbonyl-isocyanate.pdf
https://www.chemicalbook.com/msds/ethoxycarbonyl-isocyanate.pdf
https://www.chemicalbook.com/msds/ethoxycarbonyl-isocyanate.pdf
https://www.actsafe.ca/wp-content/uploads/2022/08/Safe-work-procedures-for-isocyanate-containing-products-Report-PDF.pdf
https://www.chembk.com/en/chem/ETHOXYCARBONYL%20ISOCYANATE
https://www.chemicalbook.com/msds/ethoxycarbonyl-isocyanate.pdf
https://erapol.com.au/wp-content/uploads/files/MSDS/cast-elastomer/MGP168%20ISOCYANATE-GHS-AUSTRALIA.pdf
https://erapol.com.au/wp-content/uploads/files/MSDS/cast-elastomer/MGP168%20ISOCYANATE-GHS-AUSTRALIA.pdf
https://lifespecialtycoatings.com/wp-content/uploads/2020/08/LD2005-Isocyanate-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11299&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lakeland.com/5-ways-to-protect-yourself-from-isocyanate-exposure/
https://www.benchchem.com/product/b109632?utm_src=pdf-body
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Assessment:
Handling Ethoxycarbonyl Isocyanate

Is work performed
in a certified chemical fume hood?

Scale of Work?

Yes

CRITICAL:
Use Full-Face Supplied-Air Respirator

and Full Protective Suit

No
(Work Prohibited)

Minimum PPE:
- Splash Goggles

- Chemical-Resistant Gloves (Butyl/Nitrile)
- Lab Coat

< 10g / low splash risk

Enhanced PPE:
- Base PPE +
- Face Shield

- Chemical-Resistant Apron/Coveralls

> 10g / high splash risk

Add Air-Purifying Respirator
(Organic Vapor Cartridge)

If ventilation is questionable

Click to download full resolution via product page

Caption: PPE selection workflow for Ethoxycarbonyl Isocyanate.

Detailed PPE Specifications
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Eye and Face Protection: Chemical safety goggles are mandatory at all times.[20] If there is

a risk of splashing, a full-face shield should be worn in addition to goggles.[13][20]

Skin Protection:

Gloves: Standard disposable nitrile gloves may not offer sufficient protection for prolonged

contact.[19] Chemical-resistant gloves, such as butyl or nitrile rubber of sufficient thickness

(≥0.4 mm), are required.[19] Change gloves immediately if they become contaminated.[21]

Clothing: Wear a flame-retardant lab coat. For larger quantities or tasks with a high splash

risk, disposable chemical-resistant coveralls are necessary to prevent skin contact.[13][19]

Respiratory Protection: This is a critical component of safety.

Standard Use: For work inside a properly functioning fume hood, respiratory protection

may not be required, but having an air-purifying respirator with organic vapor cartridges

available is prudent.[20]

Inadequate Ventilation/Spills: In case of inadequate ventilation or during spill cleanup, a

full-face or half-face respirator with filters suitable for organic vapors and particulates is

essential.[19] In some high-exposure scenarios, powered-air purifying respirators (PAPRs)

or supplied-air respirators are required.[15][19]

Section 5: Emergency Procedures
A well-rehearsed emergency plan is crucial. All personnel must be aware of the location of

safety showers, eyewash stations, and appropriate fire extinguishers.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[3][22] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.[22]

Skin Contact: Immediately remove all contaminated clothing.[14][23] Wipe off excess

chemical with a dry cloth, then wash the affected area thoroughly with soap and plenty of
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water.[14] A polyglycol-based cleanser may also be used if available.[14] Seek medical

attention if irritation or a rash develops.[8]

Inhalation: Move the affected person to fresh air immediately.[3][8] If breathing is difficult or

has stopped, provide artificial respiration (do not use mouth-to-mouth).[12][22] Obtain

immediate medical attention.[12] Be aware that symptoms like shortness of breath may be

delayed for several hours post-exposure.[14]

Ingestion: Do NOT induce vomiting.[3][12] If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person.[3] Call a physician or poison

control center immediately.[12][22]

Firefighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[7][15][24] Do not use water, as it can react vigorously with the isocyanate, generating

heat and CO₂, which can rupture containers.[14][24] A water spray can be used to cool

unopened containers.[3][12]

Hazards of Combustion: Fires will produce toxic and irritating gases, including carbon

monoxide, nitrogen oxides (NOx), and hydrogen cyanide.[12][15]

Protective Equipment: Firefighters must wear full protective gear and a positive-pressure

self-contained breathing apparatus (SCBA).[3][8][12]

Accidental Release Measures
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][14]

Ventilate & Control Ignition: Ensure adequate ventilation and remove all sources of ignition.

[3]

Containment: Wearing the appropriate PPE (including respiratory protection), contain the

spill using a non-combustible absorbent material like sand, earth, or vermiculite.[3][23] Do

not use combustible materials like sawdust.[15]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

labeled container for disposal.[3][12]
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Decontamination: After the bulk of the material is removed, the spill area should be

decontaminated. A common decontamination solution is a mixture of 5-10% sodium

carbonate and a small amount of detergent in water.[15] Allow the solution to stand on the

spill area for at least 10 minutes before wiping up.[8] The reaction will generate CO₂, so

ensure the area remains well-ventilated. Do not seal the waste container immediately to

allow for gas to vent.

Section 6: Disposal Considerations
Chemical waste must be handled by a licensed disposal company.[3]

Product Waste: Do not attempt to neutralize bulk quantities in the lab. Surplus and non-

recyclable solutions should be offered to a licensed disposal company.[3]

Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers

must be treated as hazardous waste.[3] Leave chemicals in their original containers and do

not mix with other waste.[3] Uncleaned containers should be handled as if they still contain

the product.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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